Cas no 79396-24-0 (Guanosine, N-[(4-methylphenyl)methyl]-)

• Product Name: Guanosine, N-[(4-methylphenyl)methyl]-
• CAS No: 79396-24-0
• MF: C₁₈H₂₁N₅O₅
• MW: 387.389843702316
• CID: 532889
• PubChem ID: 135610527
• Update Time: 2025-04-19

Guanosine, N-[(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Guanosine, N-[(4-methylphenyl)methyl]-
• 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-[(4-methylphenyl)methylamino]-3H-purin-6-one
• N-[(4-Methylphenyl)methyl]guanosine
• 79396-24-0
• 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-{[(4-methylphenyl)methyl]amino}-6,9-dihydro-1H-purin-6-one
• DTXSID90631625
• 9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-((4-methylbenzyl)amino)-1H-purin-6(9H)-one

• Inchi： 1S/C18H21N5O5/c1-9-2-4-10(5-3-9)6-19-18-21-15-12(16(27)22-18)20-8-23(15)17-14(26)13(25)11(7-24)28-17/h2-5,8,11,13-14,17,24-26H,6-7H2,1H3,(H2,19,21,22,27)/t11-,13-,14-,17-/m1/s1
• InChI Key： SKABWWJSCRFGQR-LSCFUAHRSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(NC(NCC3C=CC(C)=CC=3)=NC1=2)=O)O)O

Computed Properties

• Exact Mass: 387.15426879g/mol
• Monoisotopic Mass: 387.15426879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 141Ų